Cas no 1352561-95-5 (Phenyl 2-O-benzoyl-4,6-O-benzylidene-3-O-(2-naphthylmethyl)-b-D-thioglucopyranoside)

• Product Name: Phenyl 2-O-benzoyl-4,6-O-benzylidene-3-O-(2-naphthylmethyl)-b-D-thioglucopyranoside
• CAS No: 1352561-95-5
• CID: 4592054
• Update Time: 2025-05-20

Phenyl 2-O-benzoyl-4,6-O-benzylidene-3-O-(2-naphthylmethyl)-b-D-thioglucopyranoside Chemical and Physical Properties

Names and Identifiers

• Phenyl 2-O-benzoyl-4,6-O-benzylidene-3-O-(2-naphthylmethyl)-b-D-thioglucopyranoside

Additional information on Phenyl 2-O-benzoyl-4,6-O-benzylidene-3-O-(2-naphthylmethyl)-b-D-thioglucopyranoside

Phenyl 2-O-benzoyl-4,6-O-benzylidene-3-O-(2-naphthylmethyl)-b-D-thioglucopyranoside: A Comprehensive Overview

Chemical compound with the CAS number 1352561-95-5 represents a highly sophisticated glycoside derivative, specifically named as Phenyl 2-O-benzoyl-4,6-O-benzylidene-3-O-(2-naphthylmethyl)-b-D-thioglucopyranoside. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. The detailed structure of this molecule includes multiple functional groups such as benzoyl, benzylidene, and 2-naphthylmethyl substituents, which contribute to its complex reactivity and interaction with biological targets.

The synthesis of such intricate glycosides involves a series of well-planned chemical transformations. The key steps typically include the protection of hydroxyl groups, formation of glycosidic linkages, and subsequent functionalization with aromatic groups. The use of protecting groups like benzoyl and benzylidene is crucial in maintaining the stability of the intermediate intermediates during synthesis. Moreover, the introduction of the 2-naphthylmethyl group at the 3-position enhances the molecule's solubility and bioavailability, making it a promising candidate for further pharmacological investigation.

In recent years, there has been a surge in research focused on developing novel glycoside derivatives with potential therapeutic applications. These compounds are particularly interesting due to their ability to mimic natural sugars and interact with various biological receptors. The structural complexity of Phenyl 2-O-benzoyl-4,6-O-benzylidene-3-O-(2-naphthylmethyl)-b-D-thioglucopyranoside suggests that it may exhibit unique pharmacological properties. For instance, its ability to bind to specific enzymes or receptors could make it a valuable tool in drug discovery.

One of the most compelling aspects of this compound is its potential role in modulating cellular processes. Glycosides have been widely studied for their ability to influence cell signaling pathways, immune responses, and metabolic processes. The presence of multiple aromatic groups in Phenyl 2-O-benzoyl-4,6-O-benzylidene-3-O-(2-naphthylmethyl)-b-D-thioglucopyranoside may enhance its interaction with biological targets, thereby increasing its efficacy as a therapeutic agent. Additionally, the compound's stability under various conditions makes it suitable for formulation into drugs that require long shelf life and stability.

The chemical properties of this compound also make it an attractive scaffold for further derivatization. By modifying specific functional groups or introducing new ones, researchers can generate a library of analogs with tailored properties. This approach is particularly useful in drug discovery, where subtle changes in molecular structure can significantly alter biological activity. For example, altering the position or type of substituents could enhance binding affinity or selectivity for a particular target.

In conclusion, Phenyl 2-O-benzoyl-4,6-O-benzylidene-3-O-(2-naphthylmethyl)-b-D-thioglucopyranoside represents a fascinating compound with numerous potential applications in pharmaceutical chemistry. Its complex structure and functional groups make it a promising candidate for further research into novel therapeutic agents. As our understanding of glycosides continues to grow, compounds like this are likely to play an increasingly important role in drug development and disease treatment.